Cas no 109-43-3 (dibutyl sebacate)

Dibutyl sebacate (DBS) is a diester of sebacic acid and n-butanol, commonly used as a plasticizer in polymer applications. It exhibits excellent compatibility with PVC, cellulose resins, and synthetic rubbers, enhancing flexibility and low-temperature performance. DBS is characterized by its low volatility, high thermal stability, and resistance to extraction by oils and solvents, making it suitable for long-lasting plasticized products. Its low toxicity and biodegradability also render it favorable for use in medical devices and food-contact materials. Additionally, DBS serves as a lubricant in metalworking fluids and a solvent in specialty coatings, offering a balance of performance and environmental considerations.
dibutyl sebacate structure
dibutyl sebacate structure
Product Name:dibutyl sebacate
CAS No:109-43-3
MF:C18H34O4
MW:314.460166454315
MDL:MFCD00027218
CID:35554
PubChem ID:24899536
Update Time:2026-05-28

dibutyl sebacate Chemical and Physical Properties

Names and Identifiers

    • dibutyl sebacate
    • ANILINE RED
    • BASIC FUCHSIN
    • BASIC FUCHSIN HYDROCHLORIDE
    • BASIC PARAFUCHSIN
    • BASIC PARAFUCHSIN HYDROCHLORIDE
    • BASIC RED 9
    • BASIC RED 9 HYDROCHLORIDE
    • BASIC RED 9, MONOHYDROCHLORIDE
    • CI 42500
    • CI 42510
    • CI NO 42500
    • CL 42500
    • FUCHSIN, BASIC
    • MAGENTA
    • MAGENTA O
    • MAGENTA O HYDROCHLORIDE
    • PARAFUCHSIN
    • PARAFUCHSIN HYDROCHLORIDE
    • PARAMAGENTA
    • Di-n-butyl sebacate
    • DBS
    • Dibutylsebacate Solution
    • Decanedioic Acid Dibutyl Ester
    • Dibutyl Decanedioate
    • dibutyl p-tolylphosphonate
    • Dibutyl Sebacate (AS)
    • dibutyl ssebacate
    • Dibutyl-p-tolylphosphit
    • Dicyclohexyl phthalate
    • p-Tolylphosphonsaeuredibutylester
    • Sebacic Acid Dibutyl Ester
    • sebacic acid di-n-butyl ester
    • Decanedioicacid, dibutyl ester (9CI)
    • Sebacic acid, dibutyl ester (6CI,8CI)
    • Bis(n-butyl)sebacate
    • Ergoplast SDB
    • Kodaflex DBS
    • NSC 3893
    • PX 404
    • Polycizer DBS
    • Reomol DBS
    • Staflex DBS
    • Uniflex DBS
    • RUBIN
    • ROSEIN
    • ReoMol D
    • ROSANILIN
    • px404
    • Sebacic acid, dibutyl ester
    • Dibutyl sebacinate
    • SR-01000944769
    • Plasthall DBS
    • 1ST001926
    • LMFA07010828
    • Dibutyl 1,8octanedicarboxylate
    • D03782
    • Z2681890985
    • MFCD00027218
    • DIBUTYLSEBACATE
    • Dibutyl sebacate, SAJ first grade, >=98.0%
    • Decanedioic acid, 1,10-dibutyl ester
    • SR-01000944769-1
    • DIBUTYL SEBACATE [INCI]
    • Di-n-butyl-sebacate
    • Dibutyl sebacate, Selectophore(TM), >=97.0%
    • DIBUTYL SEBACATE [HSDB]
    • Di-n-butylsebacate
    • Di-n-butyl sebacate, 90%
    • CS-W014523
    • NS00005592
    • Dibutyl sebacate, Pharmaceutical Secondary Standard; Certified Reference Material
    • Bis(nbutyl)sebacate
    • Dibutyl sebacate Solution in Ethyl acetate, 1000mug/mL
    • Dibutyl 1,8-octanedicarboxylate
    • HSDB 309
    • Dibutyl sebacate, United States Pharmacopeia (USP) Reference Standard
    • FEMA 2373
    • Dibutyl sebacate (NF)
    • DB-040869
    • Dibutyl decanedioic acid
    • Bis(n-butyl) sebacate
    • Dibutyl sebacate [NF]
    • 109-43-3
    • HY-W013807
    • CCRIS 8264
    • Sebacic acid, bis-n-butyl ester
    • n-Butyl sebacate
    • Dinbutyl sebacate
    • UNII-4W5IH7FLNY
    • DIBUTYL SEBACATE (USP-RS)
    • s6041
    • BRN 1798308
    • DIBUTYL SEBACATE [MART.]
    • NCGC00254088-01
    • 1ST001926-1000
    • Monoplex DBS
    • DTXSID1041847
    • CHEMBL2106225
    • DTXCID9021847
    • 4W5IH7FLNY
    • Dibutyl sebacate, analytical standard
    • Dibutyl sebacate, >=97.0% (GC)
    • J-002279
    • EC 203-672-5
    • Q411272
    • DIBUTYL SEBACATE [FHFI]
    • Tox21_113651
    • DIBUTYL SEBACATE [USP-RS]
    • CHEBI:165632
    • FEMA No. 2373
    • AI3-00393
    • NCGC00247910-02
    • Di(n-butyl) sebacate
    • EN300-6498964
    • Tox21_300154
    • DIBUTYL SEBACATE [II]
    • EINECS 203-672-5
    • 1,10-dibutyl decanedioate
    • NSC3893
    • 4-02-00-02081 (Beilstein Handbook Reference)
    • AKOS015915581
    • Decanedioic acid, dibutyl ester
    • BS-14305
    • Bis(nbutyl) sebacate
    • F85629
    • DIBUTYL SEBACATE (II)
    • DIBUTYL SEBACATE (MART.)
    • CAS-109-43-3
    • FEMA NUMBER 2373.
    • NCGC00247910-01
    • J-520240
    • Dibutyl sebacate, technical grade
    • PX-404
    • Dibutylester kyseliny sebakove [Czech]
    • Dibutylester kyseliny sebakove
    • SCHEMBL42655
    • NSC-3893
    • Dibutyl sebacate, >=90%
    • Dinbutylsebacate
    • Butyl sebacate
    • Dibutyl sebacate Solution in Ethyl acetate, 1000?g/mL
    • MSK001926-1000
    • HY-W013807R
    • 203-672-5
    • Dibutyl sebacate (Standard)
    • MSK001926
    • D67101
    • MDL: MFCD00027218
    • Inchi: 1S/C18H34O4/c1-3-5-15-21-17(19)13-11-9-7-8-10-12-14-18(20)22-16-6-4-2/h3-16H2,1-2H3
    • InChI Key: PYGXAGIECVVIOZ-UHFFFAOYSA-N
    • SMILES: CCCCOC(CCCCCCCCC(OCCCC)=O)=O
    • BRN: 1798308

Computed Properties

  • Exact Mass: 314.24600
  • Monoisotopic Mass: 314.246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 17
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.3
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Color/Form: Colorless or yellowish transparent liquid.
  • Density: 0.936 g/mL at 25 °C(lit.)
  • Melting Point: -10°C(lit.)
  • Boiling Point: 178-179 °C/3 mmHg(lit.)
  • Flash Point: Fahrenheit: 352.4 ° f < br / > Celsius: 178 ° C < br / >
  • Refractive Index: n20/D 1.441(lit.)
  • Solubility: hexane, toluene, ethanol and acetone: soluble
  • PSA: 52.60000
  • LogP: 4.79380
  • Solubility: Insoluble in water, soluble in alcohol, ether, chloroform, acetone, benzene and other organic solvents. Besides cellulose acetate, it can be mixed with other cellulose resins, vinyl resins, nitrocellulose, polystyrene, etc.
  • FEMA: 2373

dibutyl sebacate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S36/37; S36; S26
  • RTECS:VS1150000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:Store at room temperature
  • Risk Phrases:R40; R36/37/38
  • Safety Term:S26;S36

dibutyl sebacate Customs Data

  • HS CODE:2917131000
  • Customs Data:

    China Customs Code:

    2917131000

    Overview:

    2917131000 Sebacic acid and its salts and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917131000 esters of adipic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

dibutyl sebacate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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TRC
D429525-5g
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dibutyl sebacate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:109-43-3)dibutyl sebacate
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dibutyl sebacate Spectrogram

13C NMR NEVA CDCl3
13C NMR
GC-MS
GC-MS
1H NMR JEOL CDCl3
1H NMR

Additional information on dibutyl sebacate

Dibutyl Sebacate (CAS No. 109-43-3): Applications and Recent Research Developments

Dibutyl sebacate, chemically known by the CAS number 109-43-3, is a widely utilized compound in the chemical and pharmaceutical industries. This ester, derived from sebacic acid and butanol, has garnered significant attention due to its versatile applications and recent advancements in research. The compound's unique chemical structure, characterized by a long aliphatic chain and two butyl groups, contributes to its remarkable properties such as high solubility in organic solvents and excellent film-forming capabilities. These attributes make dibutyl sebacate an indispensable ingredient in various industrial processes, including polymer manufacturing, cosmetics, and pharmaceutical formulations.

The compound's role in polymer chemistry is particularly noteworthy. Dibutyl sebacate serves as a plasticizer, enhancing the flexibility and durability of polymers such as polyvinyl chloride (PVC). Its ability to improve the mechanical strength of plastics while maintaining low volatility makes it a preferred choice in the production of cables, hoses, and other industrial components. Furthermore, recent studies have highlighted its potential in developing biodegradable polymers, aligning with global efforts to reduce environmental impact.

In the realm of pharmaceuticals, dibutyl sebacate has been explored for its potential applications in drug delivery systems. Research indicates that its lipophilic nature facilitates the incorporation of active pharmaceutical ingredients (APIs) into lipid-based drug carriers. This property is particularly valuable in creating sustained-release formulations, which are crucial for maintaining therapeutic levels of drugs over extended periods. Moreover, studies have demonstrated its compatibility with various biodegradable polymers used in controlled-release matrices, suggesting a promising future in targeted drug delivery.

The cosmetic industry has also embraced dibutyl sebacate due to its non-irritating and hypoallergenic properties. It is commonly found in skincare products such as creams, lotions, and sunscreens. Its emollient qualities help to soften and smooth the skin while providing long-lasting hydration. Recent research has further explored its potential in anti-aging formulations, where its ability to penetrate the skin deeply enhances the efficacy of active ingredients like retinoids and antioxidants.

Environmental considerations have driven innovation in the synthesis of dibutyl sebacate. Traditional production methods often involve harsh chemicals and energy-intensive processes. However, emerging green chemistry approaches have focused on developing more sustainable methods. For instance, enzymatic catalysis has been investigated as a means to produce dibutyl sebacate with minimal waste generation. Additionally, bio-based feedstocks are being explored as alternatives to fossil-derived butanol and sebacic acid.

The compound's safety profile has been extensively studied to ensure its suitability for various applications. Toxicological assessments have consistently shown that dibutyl sebacate exhibits low acute toxicity when ingested or dermally applied. Chronic exposure studies have also indicated no significant health risks at typical exposure levels found in industrial settings or consumer products. These findings underscore the compound's reliability and safety across multiple applications.

Future research directions for dibutyl sebacate are multifaceted. One area of focus is its integration into smart materials capable of responding to external stimuli such as temperature or pH changes. Such materials could revolutionize fields like medicine by enabling responsive drug release systems or adaptive coatings for medical devices. Another promising avenue is the exploration of dibutyl sebacate as a precursor for high-performance composites used in aerospace and automotive industries.

The global market for dibutyl sebacate continues to grow steadily, driven by increasing demand across multiple sectors. The expanding polymer industry, particularly in emerging economies with rising manufacturing capabilities, presents significant opportunities for market expansion. Similarly, advancements in pharmaceuticals and cosmetics are expected to fuel further growth prospects for this versatile compound.

In conclusion, dibutyl sebacate (CAS No. 109-43-3) remains a cornerstone material in various industrial applications due to its unique chemical properties and broad utility range. Recent research developments highlight its growing importance in sustainable chemistry, drug delivery systems, and advanced material science. As innovation continues to evolve, dibutyl sebacate is poised to play an even more pivotal role in shaping future technological advancements across multiple industries.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:109-43-3)Dibutyl sebacate
sfd19522
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:109-43-3)dibutyl sebacate
LE4266;LE26976271;LE19239
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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